Cas no 889451-24-5 (3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 889451-24-5
• MF: C₁₃H₁₀BrN₃O₂S
• MW: 352.20640039444
• MDL: MFCD22628107
• CID: 2093900
• PubChem ID: 67088968
• Update Time: 2025-06-08

3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-tosyl-1H-pyrazolo[3,4-b]pyridine
• 3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine
• 3-Bromo-1-(p-tolylsulfonyl)pyrazolo[3,4-b]pyridine
• YHNVMTSUQQQPLV-UHFFFAOYSA-N
• SB21819
• AK170516
• ST1171131
• MFCD22628107
• 3-bromo-1-(4-methylphenyl)sulfonylpyrazolo[3,4-b]pyridine
• SY098307
• AKOS025290757
• 889451-24-5
• 3-BROMO-1-(4-METHYLBENZENESULFONYL)PYRAZOLO[3,4-B]PYRIDINE
• SCHEMBL1593280
• CS-0051502
• AS-34857

• MDL： MFCD22628107
• Inchi： 1S/C13H10BrN3O2S/c1-9-4-6-10(7-5-9)20(18,19)17-13-11(12(14)16-17)3-2-8-15-13/h2-8H,1H3
• InChI Key： YHNVMTSUQQQPLV-UHFFFAOYSA-N
• SMILES： BrC1C2=CC=CN=C2N(N=1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 350.96771g/mol
• Monoisotopic Mass: 350.96771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine

Professional Introduction to 3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 889451-24-5)

3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine, with the CAS number 889451-24-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a structure known for its broad biological activity and potential therapeutic applications. The presence of a bromine substituent at the 3-position and a 4-methylbenzenesulfonyl group at the 1-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The pyrazolo[3,4-b]pyridine core is a fused bicyclic system consisting of a pyrazole ring and a pyridine ring. This motif has been extensively studied due to its ability to interact with various biological targets, including enzymes and receptors. The bromo group at the 3-position of the pyrazolo[3,4-b]pyridine ring enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can lead to the discovery of novel bioactive compounds.

The 4-methylbenzenesulfonyl (methylbenzenesulfonyl) group at the 1-position of the pyrazolo[3,4-b]pyridine ring contributes to the compound's lipophilicity and metabolic stability. This substituent is often employed in medicinal chemistry to modulate binding affinity and pharmacokinetic properties. The combination of these structural features makes 3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in developing small molecules that target cancer-related pathways. The pyrazolo[3,4-b]pyridine scaffold has been identified as a potent inhibitor of kinases and other enzymes involved in tumor growth and progression. For instance, studies have shown that derivatives of this scaffold can inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. The presence of a bromo group in 3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine may enhance its binding affinity to these kinases, potentially leading to more effective antitumor activity.

Moreover, the methylbenzenesulfonyl group may play a role in modulating the compound's interactions with biological targets by influencing its conformational flexibility and electronic distribution. This feature is particularly important in drug design, as it can affect both potency and selectivity. Computational studies have suggested that compounds with this motif can engage in favorable interactions with hydrophobic pockets on protein surfaces, which is essential for achieving high binding affinity.

Another area of interest is the use of 3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine as a starting material for synthesizing more complex derivatives. The brominated pyrazolo[3,4-b]pyridine core provides multiple sites for further functionalization, allowing chemists to explore diverse chemical space. For example, palladium-catalyzed cross-coupling reactions can be used to introduce aryl or heteroaryl groups at various positions on the scaffold. These modifications can lead to compounds with enhanced biological activity and improved pharmacokinetic profiles.

Recent advances in medicinal chemistry have highlighted the importance of structure-activity relationship (SAR) studies in optimizing drug candidates. By systematically modifying key structural features such as the bromo substituent or the methylbenzenesulfonyl group, researchers can gain insights into how these changes affect biological activity. Such studies are essential for identifying lead compounds that exhibit high potency and selectivity against target enzymes or receptors.

The synthesis of 3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by bromination and sulfonylation steps. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce this compound on a larger scale for preclinical studies.

In conclusion,3-bromo-1-(4-methylbenzenesulfonyl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 889451-24-5) represents a structurally interesting molecule with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for further derivatization and exploration of biological activity. As our understanding of drug design principles continues to evolve,this compound will likely remain an important tool for discovering new therapeutic agents.